Cas no 899742-54-2 (2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(naphthalen-1-yl)acetamide)

• Product Name: 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(naphthalen-1-yl)acetamide
• CAS No: 899742-54-2
• MF: C₁₉H₁₇N₅O₃
• MW: 363.369983434677
• CID: 5495112
• Update Time: 2025-07-28

2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-naphthalen-1-ylacetamide
• 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(naphthalen-1-yl)acetamide

• Inchi： 1S/C19H17N5O3/c25-9-8-24-18-15(10-21-24)19(27)23(12-20-18)11-17(26)22-16-7-3-5-13-4-1-2-6-14(13)16/h1-7,10,12,25H,8-9,11H2,(H,22,26)
• InChI Key： RFSXPUMDGZXFJT-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=CC=C1)(=O)CN1C=NC2N(CCO)N=CC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(naphthalen-1-yl)acetamide

Comprehensive Analysis of 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(naphthalen-1-yl)acetamide (CAS No. 899742-54-2)

The compound 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(naphthalen-1-yl)acetamide (CAS No. 899742-54-2) is a highly specialized pyrazolopyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a naphthalene moiety and a hydroxyethyl group, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific enzymatic pathways, particularly in the context of kinase inhibition and signal transduction modulation.

In recent years, the demand for novel heterocyclic compounds like 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(naphthalen-1-yl)acetamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's acetamide linkage and pyrazolo[3,4-d]pyrimidine core are key structural features that contribute to its bioactivity. These attributes align with current trends in small-molecule drug design, where researchers prioritize compounds with high selectivity and low off-target effects.

One of the most frequently asked questions in scientific forums is how CAS No. 899742-54-2 compares to other pyrazolopyrimidine derivatives in terms of solubility and bioavailability. Studies suggest that the hydroxyethyl side chain enhances water solubility, while the naphthalene ring improves membrane permeability. This balance makes it a promising candidate for oral administration, a critical factor in modern drug development. Additionally, its potential role in cancer research has sparked interest, as kinase inhibitors are a cornerstone of oncology therapeutics.

The synthesis of 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(naphthalen-1-yl)acetamide involves multi-step organic reactions, including amide coupling and cyclization processes. Researchers often optimize these steps to improve yield and purity, addressing another common query about scalable production. The compound's stability under various pH conditions is also a topic of discussion, particularly for formulation scientists working on drug delivery systems.

From an SEO perspective, terms like "pyrazolopyrimidine synthesis," "naphthalene-based acetamides," and "kinase inhibitor scaffolds" are highly relevant to this compound. These keywords reflect the growing intersection of medicinal chemistry and computational drug design, where CAS No. 899742-54-2 serves as a valuable reference point. Its inclusion in databases like PubChem and ChEMBL further underscores its importance in cheminformatics and virtual screening workflows.

In conclusion, 2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(naphthalen-1-yl)acetamide represents a compelling case study in the evolution of bioactive small molecules. Its structural complexity and functional versatility make it a standout candidate for further investigation, particularly in the realms of drug discovery and mechanistic studies. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in pharmaceutical innovation.